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Compound of Interest

Compound Name: Ethyl undecanoate

Cat. No.: B1293801

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for Ethyl Undecanoate, including operational and disposal
plans, to foster a secure research environment.

Physicochemical and Hazard Information

Ethyl undecanoate is a fatty acid ester commonly used as a fragrance and flavoring agent.[1]
[2][3] While it is considered low-risk under normal use, adherence to standard laboratory safety
protocols is essential.[1] It is a combustible liquid and should be stored away from ignition
sources.

Table 1: Physicochemical and Safety Data for Ethyl Undecanoate
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Property Value Reference
Physical State Liquid

Appearance Colorless

Odor Sweet, fruity

Molecular Formula C13H2602

Molecular Weight 214.35 g/mol

Boiling Point 105 °C @ 4 mmHg

Melting Point -15°C

Flash Point >112 °C

Density 0.859 g/mL at 25 °C

Storage Class

Combustible liquids

Hazard Identification and Personal Protective Equipment

(PPE)

Ethyl undecanoate can cause skin and serious eye irritation, and may cause respiratory

irritation. Therefore, appropriate personal protective equipment must be worn.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Ethyl

Undecanoate
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Protection Type Recommended PPE Justification & Citation

Chemical splash-resistant )
) ) To prevent eye contact which
Eye and Face Protection safety glasses or goggles with ) o
. _ can cause serious irritation.
side protection.

. ] ] To prevent skin contact which
Hand Protection Chemically resistant gloves. o
can cause irritation.

) ] Laboratory coat and close-toed  To minimize the risk of
Skin and Body Protection ) ]
footwear. accidental skin contact.

] Use in a well-ventilated area to
, ] Not required under normal use ) )
Respiratory Protection _ o keep airborne concentrations
with adequate ventilation. |
OoW.

Operational Plan for Safe Handling

A systematic approach to handling Ethyl undecanoate from receipt to disposal is critical for
laboratory safety.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from heat, sparks, open flames, and other ignition sources.

Handling and Use

» Ventilation: Always handle Ethyl undecanoate in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation of vapors.

o Personal Protective Equipment (PPE): Before handling, ensure all required PPE as detailed
in Table 2 is worn correctly.

» Dispensing: When transferring or dispensing the chemical, do so carefully to avoid splashes
and spills.
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e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
leaving the laboratory.

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

Table 3: First Aid Measures for Ethyl Undecanoate Exposure

Exposure Route First Aid Procedure Citation

Immediately flush eyes with

plenty of water for at least 15
Eye Contact minutes, also under the

eyelids. Seek medical attention

if irritation persists.

Immediately wash off with
i soap and plenty of water while
Skin Contact ) )
removing all contaminated

clothing and shoes.

Move the person to fresh air. If
Inhalation not breathing, give artificial

respiration.

Clean mouth with water and
Ingestion seek medical attention. Do not

induce vomiting.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.

Collection: Collect the absorbed material into a suitable, closed container for disposal.
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» Decontamination: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Ethyl undecanoate and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: Dispose of unused Ethyl undecanoate and any contaminated materials in
a designated, labeled hazardous waste container.

o Container Disposal: Do not reuse empty containers. Dispose of them as unused product in
accordance with local regulations.

o Regulatory Compliance: All disposal activities must adhere to local, state, and federal
regulations for chemical waste. Consult your institution's environmental health and safety
(EHS) department for specific guidance.

Workflow and Safety Logic

The following diagram illustrates the logical flow of operations for safely handling Ethyl
undecanoate.
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Ethyl Undecanoate Handling Workflow
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Caption: Logical workflow for the safe handling of Ethyl undecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ethyl-undecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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